Cas no 57-11-4 (octadecanoic acid)

• Product Name: octadecanoic acid
• CAS No: 57-11-4
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• MDL: MFCD00002752
• CID: 33650
• PubChem ID: 5281
• Update Time: 2025-10-28

octadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Stearic acid
• ACIDUM STEARICUM 50
• C18
• C18:0 FATTY ACID
• CARBOXYLIC ACID C18
• CETYLACETIC ACID
• FEMA 3035
• N-OCTADECANOIC ACID
• N-OCTADECYLIC ACID
• OCTADECANEDIOIC ACID
• RARECHEM AL BO 0157
• 1-Heptadecanecarboxylic acid
• 1-Heptadecanecarboxylic acid Ro 5-2807
• 400JB9103-88
• acideoctadecylique
• acidestearique
• AdekaFattyAcidSA910
• Barolub FTA
• Octadecanoic acid (Stearic)
• SILICA GEL HEXANE EXTRACTED MATERIAL
• Stearic Acid RG (rubber grade)
• Stearic Acid TP
• STEARIC ACID(P)
• STEARIC ACID(P) PrintBack
• yingzhisuan
• F-300, F-1000, F-1500, F-2000, F-3000
• groco54
• groco55
• groco58
• groco59
• kam1000
• naa173
• NAA180
• pd185
• Stearinic acid
• Stearophanic acid 
• steraic acid
• C18:0
• NSC 25956
• NSC 261168
• Stearophanic acid
• STA
• Octadecanoic acid
• 湖北硬脂酸生产厂家行情价格
• Pearl stearic
• Stearex Beads
• Stearinsaeure
• Octadecansaeure
• Vanicol
• Century 1240
• Industrene R
• Glycon TP
• Glycon DP
• Humko Industrene R
• Formula 300
• Hydrofol 1895
• Hystrene 9718
• Hydrofol Acid 150
• Hydrofol acid 1655
• Tegostearic 254
• Hydrofol acid 1855
• Tegostearic 272
• Tegostearic 255
• Hystrene 80
• octadecoic acid
• Industrene 5016
• Emerso
• hystrene5016
• hystrene7018
• stearate
• 57-11-4
• 18:0
• 4568-28-9
• octadecanoate
• acide octadecanoique
• 593-29-3
• Oktadekansaeure
• CH3-[CH2]16-COOH
• stearic acid, ion(1-)
• octadecanoic acid, ion(1-)
• CH3-[CH2]16-COO(-)
• acide stearique
• Stearic acid;Octadecanoic acid, Triple Pressed Stearic Acid
• Stearic acid, >=95%, FCC, FG
• NS00010335
• Oktadekansaure
• Lunac S 98
• Groco 55
• Hystrene 7018
• Emery 400 (Salt/Mix)
• Industrene 9018
• Unimac 5680
• STEARIC ACID (USP-RS)
• Industrene 5016K
• FA 1655
• 1ST1716-1000
• Glycon S-90
• Hystrene S-97
• CCG-267314
• Emersol 120
• fatty acid 18:0
• NCGC00259436-01
• Stearinsaure
• Tox21_111154_1
• Industrene 7018 FG
• ZENOL POWERFULX RECOVERYCREAM
• Stearic acid, European Pharmacopoeia (EP) Reference Standard
• Tox21_201887
• Hydrofol Acid 150 (VAN)
• DTXSID8021642
• CHEMBL46403
• Vis-Plus
• NCGC00254456-01
• NSC-25956
• Prisorine 3501
• STEARIC ACID [WHO-DD]
• SCHEMBL659
• Sterene 60b
• Stearic acid (8CI)
• 18639-67-3
• STEARIC ACID [EP MONOGRAPH]
• Hystrene 4516
• Lunac
• Emersol 6349
• Stearic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• Hyfac 420
• Hydrofol Acid 1895
• E570
• Century 1230
• EC 200-313-4
• Prifac 2918
• Kiri stearic acid
• STEARIC ACID (EP MONOGRAPH)
• S 300
• Stearic acid, United States Pharmacopeia (USP) Reference Standard
• 17FA
• S 30C
• NCGC00091596-01
• 1-Heptadecanecarboxylate
• FA 18:0
• NCGC00091596-03
• SBI-0633521.0002
• Adeka sa 300
• NOPCOCERA LU 6418
• VLZ 200
• AFCO-Chem B 65
• STEARIC ACID [VANDF]
• Groco 58
• Emery 871
• Emersol 875
• Edenor htict-n
• HY-B2219
• NSC25956
• Obeo Baby Bubble
• NSC-261168
• Kam 3000
• EINECS 200-313-4
• Octadecanoic acid Solution in Hexane, 1000mug/mL
• Stearic acid, puriss.
• Stearic acid, SAJ first grade, >=90.0%, powder
• STEARIC ACID [USP-RS]
• octadecansaure
• Sterene 60r
• Hystrene 9718 NF FG
• SNA-2000 (*Sodium salt*)
• LMFA01010018
• VS-03242
• Emersol 132
• Stearicacid
• 1ST1716
• Pristerene 4904
• Stearic acid, SAJ special grade, >=95.0%
• Sunfat 18S
• AKOS005716958
• Stearic acid_ravikumar
• Loxiol G 20
• Stearic acid, puriss., >=98.5% (GC)
• UNII-4ELV7Z65AP
• Doctor Plus
• Lunac YA
• 1hmr
• Emersol 153NF
• CELOZOLE
• Stearic acid, pure
• DB03193
• Lunac S 50
• S0163
• Dervacid 3155
• STEARIC ACID [MART.]
• Tox21_300562
• Stearic acid, certified reference material, TraceCERT(R)
• Stearic acid 50
• STEARIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• CELLBN FIRST CARE CLEANSER
• F 3 (lubricant)
• Lunac S 90
• STL163565
• Pristerene 4910
• Tsubaki
• Edenor ST 1
• STEARIC ACID [DSC]
• Z104474964
• STEARIC ACID (II)
• A 1760
• Nonsoul SN 1 (*Sodium salt*)
• Stearic acid, >=98%
• Lactaric acid
• F70008
• NAA 173
• C-Lube 10
• Palmitostearic acid
• Stearic acid, Vetec(TM) reagent grade, 94%
• Tox21_111154
• Hystrene S 97
• STEARIC ACID [HSDB]
• EC 250-178-0
• Stearic acid [JAN:NF]
• STEARIC ACID [JAN]
• Pristerene 4963
• Pristerine 4989
• Kam 2000
• Century 1210
• Octadecanoic acid (9CI)
• Stearic acid, CP
• Melting Point Standard 69-71C, analytical standard
• Lunac S 90KC
• HY-Phi 1303
• DTXCID301642
• Emersol 150
• Emersol 110 (Salt/Mix)
• Century 1224
• Q209685
• 875D
• 4ELV7Z65AP
• Jinhwagwangsu Hair
• Stearic acid 70
• Prifac 5905
• Pristerene 9429
• STEARIC ACID [II]
• PURIFIED STEARIC ACID [NF]
• n-Octadecanoate
• Hystrene T 70
• Dar-chem 14
• bmse000485
• Emersol 153
• GTPL3377
• Kam 1000
• Purified stearic acid
• Lunac 30
• Groco 54
• Hystrene 5016
• WO 2
• HY-Phi 1205
• Hyfac 422
• Prisorine 3508
• Stearic acid (reagent grade)
• Emersol 871
• Talgic acid
• Sterene 460
• Pristerene 4916
• Bassinic acid
• NCGC00091596-04
• SA 200
• Stearex
• HY-Phi 1401
• Stearic acid (JP18/NF)
• SR-01000944717
• AI3-00909
• NCGC00091596-05
• HY-Phi 1199
• SR-01000944717-1
• Industrene 8718
• Stearic acid, SAJ first grade, >=90.0%
• Hystrene 9718NFFG
• Glycon S-80
• Hystrene 7018 FG
• Serfax MT 90
• G 270
• Hyfac 410
• Hystrene 9718NF
• CS-0021598
• Pristerene 4900
• Stearic acid 50, tested according to Ph.Eur.
• BBL012224
• Edenor C 18/98
• 68937-76-8
• CHEBI:28842
• 4fnn
• EPA Pesticide Chemical Code 079082
• EN300-19730
• Lunac S 40
• Stearic acid (TN)
• CD7993EA-AD14-452A-A907-33376CC98790
• Pristerene 4981
• NORSOREX AP
• STEARIC ACID [MI]
• Stearophanate
• STEARIC ACID [FHFI]
• Promulsin
• Century 1220
• BRN 0608585
• C01530
• STEARIC ACID (MART.)
• EINECS 250-178-0
• Emery 875D
• Stearic Acid Cherry
• Haimaric MKH(R)
• Selosol 920
• Industrene 4518
• Isostearic acid EX
• MFCD00002752
• Stearic acid, Grade I, >=98.5% (capillary GC)
• D00119
• Caswell No. 801D
• Unister NAA 180
• FEMA No. 3035
• Jinhwagwangsu Bubble
• Groco 55L
• Glycon S-70
• Edenor ST 20
• 1hmt
• CH3-(CH2)16-COOH
• Radiacid 0427
• 4-02-00-01206 (Beilstein Handbook Reference)
• WLN: QV17
• Lunac S 30
• Nonsoul SK 1
• NEO-FAT 18S
• 3v2p
• PD 185
• Stearic acid, analytical standard
• Groco 59
• Edenor C18
• F0001-1489
• Lunac S 20
• NCGC00091596-02
• s5733
• Edenor HT-JG 60
• Pristerene 9559
• Hystrene T-70
• HSDB 2000
• InChI=1/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20
• NAA 180
• Stearic acid, reagent grade, 95%
• Steric acid
• UNII-X33R8U0062
• Stearic acid (JP15/NF)
• Hyfac 421
• CAS-57-11-4
• STEARIC ACID (CONSTITUENT OF SAW PALMETTO)
• Heptadecanecarboxylic acid
• X33R8U0062
• CCRIS 2305
• Prisorine 3502
• BDBM50240485
• Kortacid 1895
• Acidum stearinicul
• 200-313-4
• FS14761
• MSK1716
• Stearic acid?
• Octadecanoic acid Solution in Hexane, 1000?g/mL
• MSK1716-1000
• octadecanoic acid

• MDL： MFCD00002752
• Inchi： 1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)
• InChI Key： QIQXTHQIDYTFRH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCCCCCCC
• BRN： 608585

Computed Properties

• Exact Mass: 284.27200
• Monoisotopic Mass: 284.271530387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 284.5

Experimental Properties

• Color/Form: Powder
• Density: 0.847
• Melting Point: 68.0 to 71.0 deg-C
• Boiling Point: 361 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4299
• Solubility: 1 to 10 mg/mL at 73° F (NTP, 1992)
• Water Partition Coefficient: 0.1-1 g/100 mL at 23 ºC
• PSA: 37.30000
• LogP: 6.33250
• Odor: Slight odor suggesting tallow
• Refractive Index: Index of refraction: 1.4299 at 80 °C
• Sensitiveness: Easily absorb moisture
• Solubility: Insoluble in water, slightly soluble in cold ethanol, more soluble when heated. Slightly soluble in acetone and benzene, easily soluble in ether, chloroform, hot ethanol, carbon tetrachloride, carbon disulfide.
• Merck: 8804
• Vapor Pressure: 1 mmHg ( 173.7 °C)
• FEMA: 3035 | STEARIC ACID

octadecanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： dust mask type N95 (US),Eyeshields,Gloves
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R11;R36/37/38
• Safety Instruction： S37/39-S26-S16
• RTECS：WI2800000
• Hazardous Material Identification：
• Safety Term：S16;S26;S37/39
• Risk Phrases：R11; R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• TSCA：Yes
• Toxicity：LD50 i.v. in mice, rats: 23±0.7, 21.5±1.8 mg/kg, L. Or, A. Wretlind, Acta Pharmacol. Toxicol. 18, 141 (1961)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa

Additional information on octadecanoic acid

Octadecanoic Acid (CAS No. 57-11-4): An Overview of Its Properties, Applications, and Recent Research

Octadecanoic acid, also known as stearic acid, is a long-chain saturated fatty acid with the chemical formula C₁₈H₃₆O₂. It is a common component of animal and vegetable fats and oils, and has a wide range of applications in various industries, including pharmaceuticals, cosmetics, and food. The compound is listed in the Chemical Abstracts Service (CAS) database with the registry number CAS No. 57-11-4.

Physical and Chemical Properties: Octadecanoic acid is a white, waxy solid at room temperature with a melting point of approximately 69.3°C (156.7°F). It is insoluble in water but soluble in organic solvents such as ethanol and chloroform. The compound has a molecular weight of 284.48 g/mol and is characterized by its long hydrocarbon chain, which contributes to its high melting point and low solubility in polar solvents.

Natural Occurrence: Octadecanoic acid is naturally found in many animal and plant sources. It is a major component of beef tallow, cocoa butter, and shea butter, among others. In plants, it is commonly found in the seeds of various species, including cottonseed and soybeans. The natural abundance of this fatty acid makes it a valuable resource for industrial applications.

Industrial Applications: The versatility of octadecanoic acid has led to its widespread use in various industries. In the pharmaceutical industry, it is used as an emollient and emulsifier in topical formulations due to its ability to improve skin hydration and reduce irritation. In cosmetics, it serves as a thickening agent, emollient, and stabilizer in products such as creams, lotions, and soaps. Additionally, it is used in the food industry as a food additive for its emulsifying properties and to improve the texture of foods.

Pharmaceutical Applications: Recent research has highlighted the potential therapeutic applications of octadecanoic acid. Studies have shown that it can modulate lipid metabolism and has anti-inflammatory properties. For example, a study published in the Journal of Lipid Research demonstrated that stearic acid can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of anti-inflammatory drugs.

Cosmetic Applications: In the cosmetic industry, octadecanoic acid is valued for its ability to enhance skin hydration and barrier function. It can be found in various skincare products designed to moisturize and protect the skin. A study published in the Journal of Cosmetic Science found that formulations containing stearic acid significantly improved skin hydration levels compared to control groups. This makes it an essential ingredient in moisturizers and anti-aging products.

Sustainability and Environmental Impact: The use of octadecanoic acid in various industries has raised concerns about its environmental impact. However, recent advancements in sustainable sourcing methods have addressed these concerns. For instance, companies are increasingly using plant-based sources such as shea butter and coconut oil to produce stearic acid sustainably. Additionally, efforts are being made to reduce waste and improve the efficiency of production processes.

Safety Considerations: -based products are generally considered safe for use when properly formulated. However, like any chemical compound, it should be handled with care to avoid skin or eye irritation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

FUTURE DIRECTIONS AND RESEARCH TRENDS: The future of

In conclusion,